Cas no 1448122-99-3 (1-(3-methoxyphenyl)-5-oxo-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}pyrrolidine-3-carboxamide)

• Product Name: 1-(3-methoxyphenyl)-5-oxo-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}pyrrolidine-3-carboxamide
• CAS No: 1448122-99-3
• MF: C₂₂H₂₃N₅O₃
• MW: 405.449724435806
• CID: 6055368
• PubChem ID: 71807856
• Update Time: 2025-07-14

1-(3-methoxyphenyl)-5-oxo-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-5-oxo-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}pyrrolidine-3-carboxamide
• 1-(3-methoxyphenyl)-5-oxo-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}pyrrolidine-3-carboxamide
• 1448122-99-3
• AKOS024562347
• 1-(3-methoxyphenyl)-5-oxo-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)pyrrolidine-3-carboxamide
• 1-(3-methoxyphenyl)-5-oxo-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]pyrrolidine-3-carboxamide
• F6439-4025

• Inchi： 1S/C22H23N5O3/c1-30-19-4-2-3-18(14-19)27-15-17(13-21(27)28)22(29)24-10-12-26-11-7-20(25-26)16-5-8-23-9-6-16/h2-9,11,14,17H,10,12-13,15H2,1H3,(H,24,29)
• InChI Key： JFGXVNGPCZLGOL-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NCCN2C=CC(C3C=CN=CC=3)=N2)=O)CN1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 405.18008961g/mol
• Monoisotopic Mass: 405.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.4Ų

Additional information on 1-(3-methoxyphenyl)-5-oxo-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}pyrrolidine-3-carboxamide

Compound CAS No. 1448122-99-3: 1-(3-methoxyphenyl)-5-oxo-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}pyrrolidine-3-carboxamide

Compound CAS No. 1448122-99-3, also known as 1-(3-methoxyphenyl)-5-oxo-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}pyrrolidine-3-carboxamide, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique properties and potential applications in drug development. The molecule consists of several key functional groups, including a pyrrolidine ring, a carboxamide group, and a pyridinyl-pyrazole moiety, which contribute to its diverse chemical reactivity and biological activity.

The pyrrolidine ring at the core of this compound is a five-membered cyclic amine, which is known for its stability and ability to form hydrogen bonds. The 5-oxo group on the pyrrolidine ring introduces a ketone functionality, enhancing the molecule's reactivity and potential for further chemical modifications. The carboxamide group attached to the pyrrolidine ring adds another layer of functionality, making the compound suitable for various biochemical interactions, such as peptide bonding or enzyme inhibition.

One of the most intriguing features of this compound is the presence of a pyridinyl-pyrazole moiety. The pyridine ring is an aromatic six-membered ring with one nitrogen atom, providing electronic properties that can influence the compound's overall reactivity. The pyrazole ring, on the other hand, is a five-membered aromatic heterocycle containing two nitrogen atoms, which is known for its ability to act as a hydrogen bond donor or acceptor. This combination creates a highly versatile structure that can interact with various biological targets, such as proteins or nucleic acids.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a potential inhibitor of specific enzymes involved in metabolic pathways. The methoxyphenyl group attached to the pyrrolidine ring has been shown to enhance the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its potential role in modulating cellular signaling pathways. The pyridinyl-pyrazole moiety has been found to interact with key signaling molecules, such as kinases or G-protein coupled receptors (GPCRs), which are critical targets in the treatment of various diseases, including cancer and neurodegenerative disorders.

From a synthetic standpoint, this compound can be synthesized through a series of well-established organic reactions, including coupling reactions, oxidation steps, and cyclization processes. The synthesis typically involves the assembly of individual building blocks—such as the pyrrolidine ring, methoxyphenyl group, and pyridinyl-pyrazole moiety—into a single molecule through precise chemical transformations.

Despite its promising properties, further research is required to fully understand the compound's pharmacokinetics and toxicity profile. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models. These studies will provide critical insights into whether this compound can be advanced into clinical trials for human use.

In conclusion, Compound CAS No. 1448122-99-3 represents a cutting-edge advancement in medicinal chemistry. Its unique molecular structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to unfold, this compound holds significant potential for contributing to the development of innovative treatments for various diseases.